2-Iodo-6-methoxybenzaldehyde

• IUPAC Name: 2-iodo-6-methoxybenzaldehyde
• InChI: InChI=1S/C8H7IO2/c1-11-8-4-2-3-7(9)6(8)5-10/h2-5H,1H3
• InChI Key: LZAUUWTZEOYENR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)I)C=O
• Molecular Formula: C8H7IO2
• DSSTOX Substance ID: DTXSID10680059
• Molecular Weight: 262.04 g/mol
• CAS No.: 5025-59-2

Description

2-Iodo-6-methoxybenzaldehyde is a chemical compound with the molecular formula C8H7IO2. It has a molecular weight of 262.05. The compound is a yellow solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7IO2/c1-11-8-4-2-3-7(9)6(8)5-10/h2-5H,1H3. This indicates that the molecule consists of an iodine atom and a methoxy group attached to a benzaldehyde core.

Physical and Chemical Properties Analysis

This compound is a yellow solid. Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

• Synthesis of Vinyl Iodides : 2-Iodo-6-methoxybenzaldehyde is utilized in the synthesis of vinyl iodides. An example is the preparation of E-2′-iodo-4-methoxyphenyl[2′-13C]ethene from [13C]iodoform, where this compound is converted into its chromium [III] derivative and reacted with 4-methoxybenzaldehyde (Baker, Brown, & Cooley, 1988).

• Ab Initio/DFT Studies for Molecular Structure : The compound is involved in the synthesis of benzo[d]thiazoles, such as 2-(4-methoxyphenyl)benzo[d]thiazole, and is used in studies investigating molecular structures and vibrational frequencies using ab initio (HF) and density functional theory (DFT) methods (Arslan & Algül, 2007).

• Generation of Benzyne Intermediates : Interaction of derivatives of this compound with certain reagents results in the generation of benzyne intermediates. This is important for organic synthesis, as shown in the study where trapping with DMF formed 3-(dimethylaminomethyl)-2-hydroxy-6-methoxybenzaldehyde (Gorobets et al., 2016).

• Catalysis in Oxidation Reactions : This compound is used in creating catalysts for oxidation reactions. An example is its role in the preparation of molybdenum(VI) complexes for the oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Alamooti, 2017).

• Role in Plant Biosynthesis and Medicinal Properties : Methoxybenzaldehydes, including this compound, play significant roles in the flavor and fragrance industry and exhibit medicinal properties. Their biosynthesis in plants has been a subject of research, with focus on the route and mechanism of formation (Kundu & Mitra, 2016).

• Mechanism of Acetalization : The compound is studied for the mechanism of its acetalization using quantum mechanical calculations. This is crucial for understanding the stability and reactivity of the molecule in various chemical reactions (Yusuf, Dahniar, Roza, & Damanik, 2019).

• Antimicrobial and Antiaflatoxigenic Activities : this compound derivatives show antimicrobial and antiaflatoxigenic properties. This is important for developing new antimicrobial agents and for food safety applications (Harohally et al., 2017).

• Electrosynthesis Applications : The compound is involved in electrosynthesis processes, such as the oxidative photocyclization of stilbenes, demonstrating its utility in organic synthesis and the creation of valuable chemicals (Sherbo et al., 2018).